Cas no 1040649-04-4 (N-[6-({3-[(6-methylpyridin-2-yl)carbamoyl]propyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide)

N-[6-({3-[(6-methylpyridin-2-yl)carbamoyl]propyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide is a specialized organic compound featuring a pyridazine-thiophene carboxamide core with a sulfanyl-linked propyl carbamoyl side chain. Its structure incorporates multiple heterocyclic moieties, including pyridin-2-yl and thiophene rings, which contribute to its potential as a versatile intermediate in medicinal chemistry and drug discovery. The compound's design allows for selective binding interactions, making it suitable for applications in enzyme inhibition or receptor modulation studies. Its synthetic flexibility enables further derivatization, enhancing its utility in structure-activity relationship (SAR) investigations. The presence of a sulfanyl bridge and carboxamide groups may also improve solubility and bioavailability, supporting its use in biochemical research.
N-[6-({3-[(6-methylpyridin-2-yl)carbamoyl]propyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide structure
1040649-04-4 structure
Product Name:N-[6-({3-[(6-methylpyridin-2-yl)carbamoyl]propyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide
CAS No:1040649-04-4
MF:C19H19N5O2S2
MW:413.51646065712
CID:6469523
Update Time:2025-06-08

N-[6-({3-[(6-methylpyridin-2-yl)carbamoyl]propyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[6-({3-[(6-methylpyridin-2-yl)carbamoyl]propyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide
    • N-[6-[4-[(6-methylpyridin-2-yl)amino]-4-oxobutyl]sulfanylpyridazin-3-yl]thiophene-2-carboxamide
    • Inchi: 1S/C19H19N5O2S2/c1-13-5-2-7-15(20-13)21-17(25)8-4-12-28-18-10-9-16(23-24-18)22-19(26)14-6-3-11-27-14/h2-3,5-7,9-11H,4,8,12H2,1H3,(H,20,21,25)(H,22,23,26)
    • InChI Key: KHIUETZXRVARJE-UHFFFAOYSA-N
    • SMILES: C1(C(NC2=NN=C(SCCCC(NC3=NC(C)=CC=C3)=O)C=C2)=O)SC=CC=1

N-[6-({3-[(6-methylpyridin-2-yl)carbamoyl]propyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide Pricemore >>

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Additional information on N-[6-({3-[(6-methylpyridin-2-yl)carbamoyl]propyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide

Recent Advances in the Study of N-[6-({3-[(6-methylpyridin-2-yl)carbamoyl]propyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide (CAS: 1040649-04-4)

In recent years, the compound N-[6-({3-[(6-methylpyridin-2-yl)carbamoyl]propyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide (CAS: 1040649-04-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure and potential therapeutic applications, has been the subject of numerous studies aimed at elucidating its pharmacological properties, mechanism of action, and potential clinical uses. The following sections provide a comprehensive overview of the latest research findings related to this compound.

The primary focus of recent studies has been on the compound's role as a modulator of specific biological pathways. Researchers have identified its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity and selectivity for certain kinase targets, making it a promising candidate for the development of novel anticancer therapies. The study utilized advanced computational modeling and in vitro assays to validate these findings, providing a solid foundation for further research.

Another significant area of investigation has been the compound's pharmacokinetic and pharmacodynamic properties. A recent preclinical study highlighted its favorable bioavailability and metabolic stability, which are critical factors for its potential transition into clinical trials. The study also explored the compound's toxicity profile, revealing minimal adverse effects at therapeutic doses. These findings suggest that N-[6-({3-[(6-methylpyridin-2-yl)carbamoyl]propyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide could be a viable candidate for further development as a therapeutic agent.

In addition to its potential therapeutic applications, researchers have also investigated the synthetic pathways and structural modifications of this compound. A 2024 publication in Organic & Biomolecular Chemistry detailed an optimized synthetic route that improves yield and purity, addressing some of the challenges associated with its production. This advancement is expected to facilitate larger-scale production and further pharmacological evaluation of the compound.

Looking ahead, the compound's unique chemical structure and promising biological activity make it a compelling subject for future research. Ongoing studies are exploring its potential in combination therapies, as well as its efficacy in animal models of disease. The collective findings from these studies underscore the importance of continued investment in the development of this molecule, which holds significant promise for addressing unmet medical needs in oncology and inflammation-related disorders.

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